molecular formula C15H26N2O2 B12954226 tert-Butyl 7,12-diazadispiro[2.1.5.2]dodecane-12-carboxylate

tert-Butyl 7,12-diazadispiro[2.1.5.2]dodecane-12-carboxylate

Cat. No.: B12954226
M. Wt: 266.38 g/mol
InChI Key: ICXAZVBYIXARNR-UHFFFAOYSA-N
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Description

tert-Butyl 7,12-diazadispiro[2152]dodecane-12-carboxylate is a complex organic compound characterized by its unique spirocyclic structure

Preparation Methods

The synthesis of tert-Butyl 7,12-diazadispiro[2152]dodecane-12-carboxylate typically involves multi-step organic reactionsCommon reaction conditions include the use of strong bases, protecting groups, and specific solvents to ensure the desired product is obtained with high purity .

Chemical Reactions Analysis

tert-Butyl 7,12-diazadispiro[2.1.5.2]dodecane-12-carboxylate can undergo various chemical reactions, including:

    Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or chromium trioxide.

    Reduction: Common reducing agents like lithium aluminum hydride or sodium borohydride can be used.

    Substitution: Nucleophilic substitution reactions can occur, especially at the diaza moiety, using reagents like alkyl halides or acyl chlorides.

The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

tert-Butyl 7,12-diazadispiro[2.1.5.2]dodecane-12-carboxylate has several applications in scientific research:

Mechanism of Action

The mechanism of action of tert-Butyl 7,12-diazadispiro[2.1.5.2]dodecane-12-carboxylate involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the target molecule .

Comparison with Similar Compounds

tert-Butyl 7,12-diazadispiro[2.1.5.2]dodecane-12-carboxylate can be compared with other spirocyclic compounds such as:

The uniqueness of this compound lies in its specific spirocyclic structure and the presence of the tert-butyl ester group, which imparts distinct chemical and physical properties.

Properties

Molecular Formula

C15H26N2O2

Molecular Weight

266.38 g/mol

IUPAC Name

tert-butyl 9,12-diazadispiro[2.1.55.23]dodecane-12-carboxylate

InChI

InChI=1S/C15H26N2O2/c1-13(2,3)19-12(18)17-11-14(5-4-8-16-10-14)9-15(17)6-7-15/h16H,4-11H2,1-3H3

InChI Key

ICXAZVBYIXARNR-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1CC2(CCCNC2)CC13CC3

Origin of Product

United States

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